Cas no 55352-37-9 ( )

• Product Name: &nbsp
• CAS No: 55352-37-9
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 943801
• PubChem ID: 349706
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,3,5,6-tetramethylbenzoate
• AC1L8BAX
• NSC409547
• NSC-409547
• DTXSID90325279
• 55352-37-9
•  

• Inchi： 1S/C15H22O2/c1-9-8-10(2)12(4)13(11(9)3)14(16)17-15(5,6)7/h8H,1-7H3
• InChI Key： YGWMVXQYLNKGDE-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=C(C)C=C(C)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.968
• Boiling Point: 314.3°C at 760 mmHg
• Flash Point: 142°C
• Refractive Index: 1.5
• PSA: 26.3
• LogP: 3.87550